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Chorismate mutase (CM) is a key enzyme in the shikimate pathway, positioned at a critical
metabolic branch point. It catalyzes the conversion of chorismate to prephenate, the precursor
for the essential aromatic amino acids phenylalanine and tyrosine. These amino acids are not
only vital for protein synthesis but also serve as precursors for a vast array of secondary
metabolites crucial for plant growth, development, and defense, including lignin, flavonoids,
and various alkaloids. In conifers, where the production of phenolic compounds for lignification
and defense is particularly pronounced, the regulation and activity of chorismate mutase are of
significant interest.

This guide provides a comparative overview of the functional characteristics of chorismate
mutase isoforms in conifers, with a detailed focus on the well-studied Maritime Pine (Pinus
pinaster). Due to a scarcity of published kinetic data for other conifer species, P. pinaster
serves as the primary model for understanding the biochemical properties of these enzymes in
this important plant group.

Performance Comparison of Chorismate Mutase
Isoforms

Recent research has identified two distinct chorismate mutase isoforms in Maritime Pine,
designated PpCM1 and PpCM2.[1][2] Both isoforms are localized to the plastids, suggesting
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that, unlike in some angiosperms, conifers may lack a cytosolic chorismate mutase.[2] The
kinetic parameters of these two enzymes reveal subtle but potentially significant differences in
their catalytic efficiencies.

Parameter PpCM1 PpCM2
Species Pinus pinaster Pinus pinaster
Subcellular Localization Plastid Plastid

Not explicitly determined, but

Km (mM) 1.6 o

activity was measured

Not explicitly determined, but
kcat (s-1) 29.4 o

activity was measured
kcat/Km (s-1-mM-1) 18.4 Not explicitly determined

Allosteric Regulation

- Activation by Tryptophan Yes Yes

. . Yes (less sensitive than
- Inhibition by Phenylalanine Yes

PpCM1)
- Inhibition by Tyrosine Yes Yes
General ) ]

, _ , Phenylalanine synthesis

Putative Role Phenylalanine/Tyrosine

) ) associated with lignification
Biosynthesis

Note: While gene sequences for chorismate mutase have been identified in other conifers such
as Norway Spruce (Picea abies) and Loblolly Pine (Pinus taeda), comprehensive biochemical
and kinetic data for the purified enzymes from these species are not yet available in the peer-
reviewed literature.[2]

Signaling Pathways and Regulatory Context

Chorismate mutase in conifers is a critical regulatory point in the shikimate pathway, controlling
the metabolic flux towards the synthesis of phenylalanine and tyrosine.[1][3] The activity of
conifer chorismate mutases is allosterically regulated by the downstream aromatic amino acids.
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[1][2] Tryptophan acts as an activator, while phenylalanine and tyrosine act as feedback
inhibitors.[1][2] This regulation allows the plant to maintain a balance in the production of these
essential amino acids. The differential sensitivity of PpCM1 and PpCM2 to feedback inhibition
by phenylalanine suggests distinct physiological roles, with PpCM2 potentially playing a more
prominent role in processes requiring high levels of phenylalanine, such as lignification.[2]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.researchgate.net/publication/380950582_Properties_and_Functional_Analysis_of_Two_Chorismate_Mutases_from_Maritime_Pine
https://pmc.ncbi.nlm.nih.gov/articles/PMC11171525/
https://www.researchgate.net/publication/380950582_Properties_and_Functional_Analysis_of_Two_Chorismate_Mutases_from_Maritime_Pine
https://pmc.ncbi.nlm.nih.gov/articles/PMC11171525/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11171525/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

PEP + E4P

Anthranil
nthranilate athway

o

>

Chorismate

Phenylalanine

Prephenate [ —__________

Tyrosine

Lignin

Tryptophan gid -t-

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Gene Cloning & Expression

RNA Extraction
from Conifer Tissue

:

cDNA Synthesis

:

PCR Amplification
of CM Gene

:

Cloning into
Expression Vector

:

Transformation into
E. coli

Protein Purification & Analysis

Large-scale Culture
& Protein Expression

:

Cell Lysis

:

Affinity
Chromatography

:

SDS-PAGE for
Purity Check

unctional Characterization

Enzyme Kinetics Assays Subcellular Localization
(Spectrophotometry) (GFP Fusion & Microscopy)
Determination of Allosteric Regulation

Km and kcat Studies

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b190787?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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